Cas no 1468-26-4 (1H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione)

• Product Name: 1H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• CAS No: 1468-26-4
• MF: C₄H₃N₅O₂
• MW: 153.098919153214
• CID: 146457
• PubChem ID: 57646922
• Update Time: 2025-04-19

1H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• 8-Azaxanthin
• AZAXANTHIN, 8-(RG)
• 2,6-dioxy-8-azapurine
• 8-aza-2,6-dihydroxypurine
• 8-Azaxanthine monohydrate
• AZAXANTHIN,8
• azaxanthine
• usafcb-26
• Wln: T56 bmnn fmvmvj
• Xanthazol.
• 2,6-Dihydroxy-8-azapurine
• nsc756
• 8-AZAXANTHINE
• 8-AZAXANTHINE 1-HYDRATE
• v-Triazolo(4,5-d)pyrimidine-5,7-diol
• EINECS 215-992-2
• v-Triazolo(4,5-d)pyrimidine-5,7-diol (VAN)
• 1H-v-Triazolo[4,7(4H,6H)-dione
• DB01875
• PD060231
• 2,3-dihydrotriazolo[4,5-d]pyrimidine-5,7-dione
• 2,3-dihydrotriazolo[4,5-e]pyrimidine-5,7-dione
• 1H-1,3-Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• KVGVQTOQSNJTJI-UHFFFAOYSA-N
• 3H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• 1H-v-Triazolo(4,5-d)pyrimidine-5,7(4H,6H)-dione
• UNII-97MRZ3ZY2U
• 3,4-dihydrotriazolo[4,5-d]pyrimidine-5,7-dione
• 3H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione #
• SCHEMBL8177726
• SCHEMBL16334985
• DTXSID30862673
• 3H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-dione
• NSC-756
• 1H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• 1H-1,2,3-Triazolo(4,5-d)pyrimidine-5,7(4H,6H)-dione
• 1H-v-Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione (8CI)
• 1468-26-4
• 1,4-dihydrotriazolo[5,4-e]pyrimidine-5,7-dione
• 97MRZ3ZY2U
• AI3-25011
• v-Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• 103939-18-0
• 2,4-dihydrotriazolo[4,5-d]pyrimidine-5,7-dione
• [1,2,3]Triazolo[4,5-d]pyrimidine-5,7-diol
• USAF CB-26
• NSC 756
• Xanthazol
• v-Triazolo[4,7-diol
• FT-0621503
• 103939-01-1
• AKOS003595889
• Photocarcinorin
• Q27120407
• Methanochondroitin
• CHEBI:40850
• CHEMBL219341
• SCHEMBL308420
• NS00044838

• MDL： MFCD00150528
• Inchi： 1S/C4H3N5O2/c10-3-1-2(8-9-7-1)5-4(11)6-3/h(H3,5,6,7,8,9,10,11)
• InChI Key： KVGVQTOQSNJTJI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NNN=2)NC(N1)=O

Computed Properties

• Exact Mass: 153.02900
• Monoisotopic Mass: 153.02867436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: -0.6
• Topological Polar Surface Area: 95

Experimental Properties

• Color/Form: Colorless crystals
• Density: 1.6725 (rough estimate)
• Melting Point: >230°C
• Boiling Point: 275.98°C (rough estimate)
• Refractive Index: 1.8000 (estimate)
• PSA: 107.29000
• LogP: -1.66550
• Solubility: Soluble in hot water, insoluble in ethanol

1H-[1,2,3]Triazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：XZ5950000